Cas no 894007-45-5 (N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894007-45-5
• MF: C₁₉H₂₀N₄O₃S₂
• MW: 416.517101287842
• CID: 5511845
• Update Time: 2025-07-13

N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,4-dimethoxyphenyl)-2-[[6-(2,4-dimethyl-5-thiazolyl)-3-pyridazinyl]thio]-
• N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H20N4O3S2/c1-11-19(28-12(2)20-11)15-7-8-18(23-22-15)27-10-17(24)21-14-6-5-13(25-3)9-16(14)26-4/h5-9H,10H2,1-4H3,(H,21,24)
• InChI Key： XPTPOUPCXHFACR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1=NN=C(C2SC(C)=NC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894007-45-5) represents a fascinating compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its aromatic rings, heterocyclic sulfur-containing moiety, and sulfanyl group, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The compound's core structure consists of a N-(2,4-dimethoxyphenyl) substituent attached to an acetamide group, which is further linked to a pyridazin-3-ylsulfanyl moiety. This latter part is particularly noteworthy due to the presence of a 2,4-dimethyl-1,3-thiazol-5-yl group, which introduces both sulfur and nitrogen atoms into the molecular framework. Such structural features are often exploited in medicinal chemistry to modulate biological activity and enhance binding affinity to target proteins.

In recent years, there has been a surge in interest regarding heterocyclic compounds with sulfanyl functionalities due to their diverse pharmacological properties. The sulfanyl group in N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide is particularly intriguing because it can participate in various non-covalent interactions with biological targets. These interactions may include hydrogen bonding, π-stacking, and electrostatic interactions, all of which are critical for the compound's potential role in modulating biological pathways.

The pyridazin-3-ylsulfanyl moiety is also of great interest due to its ability to act as a bioisostere for other functional groups. For instance, it can mimic the properties of amides or thioureas while introducing unique electronic and steric characteristics. This versatility makes N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide a valuable scaffold for designing novel molecules with tailored biological activities.

The presence of both 2,4-dimethoxyphenyl and 2,4-dimethyl-1,3-thiazol-5-yl groups in the same molecule suggests that this compound may exhibit multiple modes of action. The dimethoxyphenyl ring is known for its ability to enhance lipophilicity and metabolic stability, while the thiazole ring contributes to electron-rich characteristics that can improve binding interactions with biological targets. These combined features make N-(2,4-dimethoxyphenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide a compelling candidate for further investigation.

In the context of current research trends, there is growing evidence that heterocyclic sulfanyl compounds can serve as effective modulators of enzyme activity and receptor binding. For example, recent studies have highlighted the potential of such compounds in inhibiting kinases and other enzymes involved in cancer signaling pathways. The structural motifs present in N-(2,4-dimethoxyphenyl-)-{6-()_{Sulfonyl}acetamide suggest that it may share similar properties with these lead compounds.}

The acetamide group in this compound also plays a crucial role in its potential biological activity. Acetamides are well-known for their ability to enhance solubility and bioavailability while maintaining favorable pharmacokinetic profiles. Additionally，the sulfanyl group can participate in redox reactions，which may be relevant for developing compounds with antioxidant or prooxidant properties depending on the context.

The synthesis of N-(894007_45_5 ) involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the pyridazine core， followed by functionalization with the thiazole ring and subsequent attachment to the dimethoxyphenyl moiety via an acetamide linkage。 Each step must be carefully optimized to ensure high yield， purity， and regioselectivity， underscoring the challenges faced by synthetic chemists when working with such intricate structures。

In terms of applications， N-(89_45) has shown promise as a building block for more complex drug candidates。 Its unique structural features make it amenable to further derivatization， allowing researchers to explore new chemical space while retaining key pharmacophoric elements。 This flexibility is particularly valuable in drug discovery pipelines， where rapid iteration and optimization are essential for identifying lead compounds with desirable therapeutic profiles。

The growing interest in heterocyclic sulfanyl compounds has been fueled by their demonstrated ability to interact with biological targets in novel ways。 For instance， studies have shown that these compounds can modulate protein-protein interactions or alter enzyme conformational states， leading to changes in cellular signaling cascades。 The presence of both sulfur and nitrogen atoms provides multiple sites for interaction， making these molecules highly versatile tools for biochemical investigation。

In conclusion， N-(89_45) represents a significant advancement in chemical biology and pharmaceutical research due to its intricate molecular architecture and potential therapeutic applications。 Its unique combination of structural features positions it as a promising candidate for further exploration， offering insights into new mechanisms of action and serving as a valuable scaffold for drug discovery efforts。 As research continues to uncover the full potential of this compound， it is likely that N_(89_45)) will play an increasingly important role in shaping future therapeutic strategies。